N-(naphthalen-1-ylmethyl)-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide

• IUPAC Name: N-(naphthalen-1-ylmethyl)-3-pyrimidin-2-yloxypiperidine-1-carboxamide
• InChI: InChI=1S/C21H22N4O2/c26-21(24-14-17-8-3-7-16-6-1-2-10-19(16)17)25-13-4-9-18(15-25)27-20-22-11-5-12-23-20/h1-3,5-8,10-12,18H,4,9,13-15H2,(H,24,26)
• InChI Key: OGTATDBDSACQEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC=CC3=CC=CC=C32)OC4=NC=CC=N4
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol

Description

N-(naphthalen-1-ylmethyl)-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as NAPPC, and it has been found to exhibit interesting biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Angiogenesis Inhibition for Tumor Treatment

VEGFR2 Inhibition : A class of 6-(pyrimidin-4-yloxy)-naphthalene-1-carboxamides, showing structural similarity to the queried compound, was identified as potent and selective inhibitors of the human vascular endothelial growth factor receptor 2 (VEGFR2). These compounds demonstrate single-digit nanomolar potency in biochemical and cellular assays, and effectively inhibit VEGF-driven angiogenesis in rodent tumor models, indicating potential applications in solid tumor treatment through the inhibition of angiogenesis (Bold et al., 2016).

Cancer Research and Treatment

HDAC Inhibition : Compound A, with structural features reminiscent of the queried compound, acts as a potent inhibitor of class I histone deacetylase (HDAC), showing significant antiproliferative activity against various human tumor cell lines. It exhibits a high clearance rate in rats due to metabolism, highlighting its potential in cancer treatment through HDAC inhibition (Fonsi et al., 2009).

Material Science and Molecular Sensors

Photochromism and Solvatochromism in Coordination Polymers : Naphthalene diimides (NDIs), sharing the naphthalene core with the queried compound, are utilized in constructing novel coordination polymers with photochromic and solvatochromic properties. These materials, exhibiting reversible photochromism and different photosensitive properties due to π–π interactions, show potential applications in molecular sensors and smart materials (Liu et al., 2020).

Supramolecular Chemistry

G-Quadruplex Ligands for Telomere Targeting : Tetra-substituted naphthalene diimide (ND) derivatives, structurally related to the queried compound, have been shown to stabilize human telomeric and gene promoter DNA quadruplexes. These compounds not only inhibit the growth of human cancer cells in vitro and in vivo but also modulate gene expression related to DNA damage response and telomere maintenance, suggesting applications in cancer therapy and supramolecular chemistry (Micco et al., 2013).